6-phenyl-2-propylpyridazin-3(2H)-one

• IUPAC Name: 6-phenyl-2-propylpyridazin-3-one
• InChI: InChI=1S/C13H14N2O/c1-2-10-15-13(16)9-8-12(14-15)11-6-4-3-5-7-11/h3-9H,2,10H2,1H3
• InChI Key: BMSIKXXGJBTOMP-UHFFFAOYSA-N
• Canonical SMILES: CCCN1C(=O)C=CC(=N1)C2=CC=CC=C2
• Molecular Formula: C13H14N2O
• Molecular Weight: 214.26 g/mol

Description

6-phenyl-2-propylpyridazin-3(2H)-one, also known as PPPO, is a heterocyclic compound that has been extensively studied for its potential use in the field of medicinal chemistry. This compound has been shown to possess a range of pharmacological properties, including anti-inflammatory, analgesic, and anticonvulsant effects.

Scientific Research Applications

Photophysical and Electrochemical Properties

6-Phenyl-2-propylpyridazin-3(2H)-one has been studied for its photophysical and electrochemical properties. Research involving cyclometalated platinum(II) acetylide complexes with derivatives of this compound revealed insights into their structure and emissive behaviors. These complexes exhibited bright emissions in both fluid solutions and solid states, with emissions assigned to a (3)MLCT transition. Their oxidative quenching and reductive-quenching behaviors were also investigated, showing potential applications in photochemical processes (Schneider et al., 2009).

Solubility in Pharmaceutical Solvents

The solubility of 6-phenylpyridazin-3(2H)-one in various pharmaceutical solvents was determined, providing valuable information for its formulation in different pharmaceutical applications. The study included an assessment of its solubility in different solvents at varying temperatures, contributing to the understanding of its thermodynamic properties (Shakeel et al., 2019).

Synthesis and Characterization

Research has been conducted on the synthesis and characterization of derivatives of 6-phenyl-2-propylpyridazin-3(2H)-one. These studies have explored the efficient synthesis of novel derivatives and their characterization using techniques like X-ray diffraction, NMR spectroscopy, and mass spectrometry. This research contributes to the development of new compounds with potential applications in various fields, including medicinal chemistry (Tsolomiti et al., 2007).

Antiradical Activity

Derivatives of 6-phenyl-2-propylpyridazin-3(2H)-one have been studied for their antiradical activities. These compounds showed activity against radicals like DPPH and ABTS, indicating potential applications in the development of antioxidant agents (Kulakov et al., 2018).

Applications in Photophysical Studies

Studies on charged cyclometalated Ir(III) complexes involving derivatives of 6-phenyl-2-propylpyridazin-3(2H)-one have provided insights into their photophysical properties. This research is significant for understanding the luminescence performance and stability of such complexes, with potential applications in photophysical and photochemical fields (Costa et al., 2011).